Cas no 1261947-72-1 (4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide)

4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide is a biphenyl-based sulfonamide derivative with a hydroxyl group at the 4' position and a dimethyl-substituted sulfonamide moiety at the 3 position. This compound is of interest in synthetic and medicinal chemistry due to its structural features, which enable potential applications as an intermediate in pharmaceutical development or as a ligand in coordination chemistry. The hydroxyl and sulfonamide functional groups provide sites for further derivatization, enhancing its utility in organic synthesis. Its well-defined structure and purity make it suitable for research applications requiring precise molecular scaffolds. The compound’s stability and solubility profile further support its use in experimental studies.
4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide structure
1261947-72-1 structure
Product Name:4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide
CAS No:1261947-72-1
MF:C14H15NO3S
MW:277.338802576065
MDL:MFCD18313039
CID:1024764
PubChem ID:53218732
Update Time:2025-06-29

4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide
    • 4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfomide
    • AK-92560
    • ANW-53476
    • BD230466
    • CTK8B6449
    • KB-242376
    • MolPort-015-145-709
    • 1261947-72-1
    • CS-0209296
    • 4-(3-N,N-Dimethylsulfamoylphenyl)phenol
    • [1,1'-Biphenyl]-3-sulfonamide, 4'-hydroxy-N,N-dimethyl-
    • AKOS015999437
    • DTXSID90683644
    • 4'-Hydroxy-N,N-dimethyl[1,1'-biphenyl]-3-sulfonamide
    • 3-(4-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide
    • 4/'-Hydroxy-N,N-diMethyl-[1,1/'-biphenyl]-3-sulfonaMide
    • MFCD18313039
    • BS-20262
    • MDL: MFCD18313039
    • Inchi: 1S/C14H15NO3S/c1-15(2)19(17,18)14-5-3-4-12(10-14)11-6-8-13(16)9-7-11/h3-10,16H,1-2H3
    • InChI Key: BWQBHAZSBSLEMN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C2C=CC(=CC=2)O)C=1)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 277.07726451g/mol
  • Monoisotopic Mass: 277.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 461.5±47.0 °C at 760 mmHg
  • Flash Point: 232.9±29.3 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide Security Information

4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide Pricemore >>

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Additional information on 4'-Hydroxy-N,N-dimethyl-[1,1'-biphenyl]-3-sulfonamide

Compound CAS No. 1261947-72-1: 4'-Hydroxy-N,N-Dimethyl-[1,1'-Biphenyl]-3-Sulfonamide

The compound with CAS No. 1261947-72-1, known as 4'-Hydroxy-N,N-Dimethyl-[1,1'-Biphenyl]-3-Sulfonamide, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a biphenyl system, a sulfonamide group, and a hydroxyl group at the 4' position. The biphenyl system provides a rigid framework that enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4'-Hydroxy-N,N-Dimethyl-[1,1'-Biphenyl]-3-Sulfonamide in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing novel bioactive molecules. The sulfonamide group is particularly interesting due to its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the biphenyl core. The introduction of the hydroxyl and sulfonamide groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to synthesize this compound more efficiently, reducing production costs and improving scalability.

In terms of pharmacological activity, 4'-Hydroxy-N,N-Dimethyl-[1,1'-Biphenyl]-3-Sulfonamide has shown promising results in preclinical studies. It has demonstrated selective inhibition of certain kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The hydroxyl group at the 4' position plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

Environmental impact is another critical aspect that has been studied for this compound. Research indicates that 4'-Hydroxy-N,N-Dimethyl-[1,1'-Biphenyl]-3-Sulfonamide has a relatively low environmental footprint compared to other similar compounds. Its degradation products are non-toxic and do not pose significant risks to aquatic life or soil ecosystems.

Looking ahead, the development of 4'-Hydroxy-N,N-Dimethyl-[1,1'-Biphenyl]-3-Sulfonamide into a therapeutic agent is expected to proceed through rigorous clinical trials. Its unique combination of structural features and biological activity positions it as a strong candidate for addressing unmet medical needs. Furthermore, ongoing research aims to explore its potential in other areas such as agrochemicals and materials science.

In conclusion, 4'-Hydroxy-N,N-Dimethyl-[1,1'-Biphenyl]-3-Sulfonamide (CAS No. 1261947-72-1) is a versatile compound with wide-ranging applications and promising therapeutic potential. Its structure, synthesis methods, pharmacological activity, and environmental profile make it an important focus for future research and development efforts.

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